Physicochemical properties and photocatalytic H2 evolution activity of Rh-doped La2Ti2O7 prepared by molten salt synthesis†
Catalysis Science & Technology Pub Date: 2013-04-26 DOI: 10.1039/C3CY00179B
Abstract
La2Ti2O7 doped with Rh showed photocatalytic activity for H2 evolution from an aqueous methanol solution under visible light irradiation (位 > 420 nm). Molten salt synthesis yielded Rh-doped La2Ti2O7 with a plate-like shape, and a higher crystallinity, phase purity, and visible light absorption capacity than is obtainable using solid state reaction and polymerized complex methods, owing to the photoexcitation of energy levels resulting from the Rh3+ doping. These factors led to an increased photocatalytic activity for H2 evolution after modification with Pt cocatalysts. The effects of the conditions used during molten salt synthesis of Rh-doped La2Ti2O7 on the resultant physical properties and photocatalytic activity are presented.
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